Cas no 121703-52-4 (26,28-Dinorgammacer-7-en-3-one,13,17-dimethyl-, (13a,14b,17a,18b)- (9CI))

• Product Name: 26,28-Dinorgammacer-7-en-3-one,13,17-dimethyl-, (13a,14b,17a,18b)- (9CI)
• CAS No: 121703-52-4
• MF: C₃₀H₄₈O
• MW: 424.701529502869
• CID: 203185
• Update Time: 2024-03-01

26,28-Dinorgammacer-7-en-3-one,13,17-dimethyl-, (13a,14b,17a,18b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 26,28-Dinorgammacer-7-en-3-one,13,17-dimethyl-, (13a,14b,17a,18b)- (9CI)
• (-)-Swertanone
• D:C-Friedo-28-norgammacer-7-en-3-one,17-methyl-, (17a,18b)-
• Swertanone
• 26,28-Dinorgammacer-7-en-3-one, 13,17-dimethyl-, (13α,14β,17α,18β)-

• Inchi： 1S/C30H48O/c1-25(2)15-9-10-23-29(25,7)19-18-28(6)21-11-12-22-26(3,4)24(31)14-16-27(22,5)20(21)13-17-30(23,28)8/h11,20,22-23H,9-10,12-19H2,1-8H3/t20-,22-,23+,27+,28+,29-,30-/m0/s1
• InChI Key： NINOWLHIYZJIFS-QDTJLPTPSA-N
• SMILES： C1(=O)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])C([C@@]3([C@@](C)(CC1)[C@@]1([H])[C@@](C)(C(CCC1)(C)C)CC3)C)=CC2)[H])(C)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Melting Point: 276-277 °C
• Boiling Point: 488.3±44.0 °C(Predicted)
• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids